Cas no 627067-93-0 (ethyl 4-{5-(1E)-3-4-(furan-2-amido)phenyl-3-oxoprop-1-en-1-ylfuran-2-yl}benzoate)

• Product Name: ethyl 4-{5-(1E)-3-4-(furan-2-amido)phenyl-3-oxoprop-1-en-1-ylfuran-2-yl}benzoate
• CAS No: 627067-93-0
• MF: C₂₇H₂₁NO₆
• MW: 455.458747625351
• CID: 6057137
• PubChem ID: 5980757
• Update Time: 2025-06-14

ethyl 4-{5-(1E)-3-4-(furan-2-amido)phenyl-3-oxoprop-1-en-1-ylfuran-2-yl}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{5-(1E)-3-4-(furan-2-amido)phenyl-3-oxoprop-1-en-1-ylfuran-2-yl}benzoate
• ethyl 4-[5-[(E)-3-[4-(furan-2-carbonylamino)phenyl]-3-oxoprop-1-enyl]furan-2-yl]benzoate
• Benzoic acid, 4-[5-[3-[4-[(2-furanylcarbonyl)amino]phenyl]-3-oxo-1-propen-1-yl]-2-furanyl]-, ethyl ester
• (E)-ethyl 4-(5-(3-(4-(furan-2-carboxamido)phenyl)-3-oxoprop-1-en-1-yl)furan-2-yl)benzoate
• AKOS002219328
• F1529-0159
• 627067-93-0
• ETHYL 4-{5-[(1E)-3-[4-(FURAN-2-AMIDO)PHENYL]-3-OXOPROP-1-EN-1-YL]FURAN-2-YL}BENZOATE

• Inchi： 1S/C27H21NO6/c1-2-32-27(31)20-7-5-19(6-8-20)24-16-14-22(34-24)13-15-23(29)18-9-11-21(12-10-18)28-26(30)25-4-3-17-33-25/h3-17H,2H2,1H3,(H,28,30)
• InChI Key： ZFWJTBQNWKDVBV-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(C2=CC=C(C=CC(C3=CC=C(NC(C4=CC=CO4)=O)C=C3)=O)O2)C=C1

Computed Properties

• Exact Mass: 455.13688739g/mol
• Monoisotopic Mass: 455.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 98.8Ų

Experimental Properties

• Density: 1.286±0.06 g/cm3(Predicted)
• Boiling Point: 578.3±50.0 °C(Predicted)
• pka: 12.27±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids

Additional information on ethyl 4-{5-(1E)-3-4-(furan-2-amido)phenyl-3-oxoprop-1-en-1-ylfuran-2-yl}benzoate

Comprehensive Overview of Ethyl 4-{5-(1E)-3-[4-(furan-2-amido)phenyl]-3-oxoprop-1-en-1-ylfuran-2-yl}benzoate (CAS No. 627067-93-0)

In the realm of organic chemistry and pharmaceutical research, ethyl 4-{5-(1E)-3-[4-(furan-2-amido)phenyl]-3-oxoprop-1-en-1-ylfuran-2-yl}benzoate (CAS No. 627067-93-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its intricate molecular framework, belongs to the class of furanyl-based derivatives, which are increasingly studied for their bioactive potential. Researchers and industry professionals are particularly interested in its synthesis pathways, stability, and possible roles in drug development.

The compound's IUPAC name reflects its complex architecture, featuring a furan-2-amido moiety linked to a phenyl ring, further connected to a propen-1-ylfuran scaffold. Such structural diversity makes it a candidate for exploring structure-activity relationships (SAR) in medicinal chemistry. Current trends in AI-driven drug discovery and computational chemistry have amplified interest in similar compounds, as they can be virtually screened for binding affinities to target proteins. This aligns with the growing demand for high-throughput screening methodologies in pharmaceutical R&D.

From a synthetic perspective, ethyl 4-{5-(1E)-3-[4-(furan-2-amido)phenyl]-3-oxoprop-1-en-1-ylfuran-2-yl}benzoate is often synthesized via multi-step organic reactions, including amide coupling and cross-coupling techniques. Its ester functional group (ethyl benzoate) offers versatility for further derivatization, a feature highly valued in precursor chemistry. Laboratories focusing on small-molecule libraries frequently include such compounds to expand their collections for hit-to-lead optimization programs.

The compound's potential applications extend to material science, where its conjugated system (due to the furan and phenyl rings) may contribute to organic electronic materials. With the rise of green chemistry, researchers are also investigating eco-friendly synthesis routes for similar structures, minimizing waste and hazardous reagents. This resonates with the global push for sustainable chemical practices, a topic frequently searched in academic and industrial circles.

Analytical characterization of CAS No. 627067-93-0 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques ensure the compound's identity and quality, critical for reproducibility in research. Discussions in online forums often highlight challenges in peak resolution for such polycyclic compounds, making this a relevant subtopic for inclusion.

In summary, ethyl 4-{5-(1E)-3-[4-(furan-2-amido)phenyl]-3-oxoprop-1-en-1-ylfuran-2-yl}benzoate represents a fascinating case study in modern chemistry, bridging medicinal chemistry, materials science, and synthetic methodology. Its study aligns with contemporary interests in AI-aided molecular design and sustainability, ensuring its continued relevance in scientific literature and industrial applications.